Cas no 1889669-29-7 (4-cyclopropyl-1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazole)

• Product Name: 4-cyclopropyl-1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazole
• CAS No: 1889669-29-7
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• MDL: MFCD29034363
• CID: 5172527
• PubChem ID: 115019188
• Update Time: 2025-05-20

4-cyclopropyl-1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 4-cyclopropyl-1-(2-pyrrolidinylmethyl)-
• 4-cyclopropyl-1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazole

• MDL： MFCD29034363
• Inchi： 1S/C10H16N4/c1-2-9(11-5-1)6-14-7-10(12-13-14)8-3-4-8/h7-9,11H,1-6H2
• InChI Key： PLMRNUACEKAMLI-UHFFFAOYSA-N
• SMILES： N1(CC2CCCN2)C=C(C2CC2)N=N1

Additional information on 4-cyclopropyl-1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazole

4-Cyclopropyl-1-(pyrrolidin-2-yl)methyl-1H-1,2,3-Triazole: A Comprehensive Overview

The compound 4-cyclopropyl-1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazole, with CAS No. 1889669-29-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclopropyl group with a pyrrolidine moiety and a triazole ring. The triazole ring, in particular, is a heterocyclic structure that has been extensively studied due to its potential applications in drug design and materials science.

The synthesis of this compound involves a series of carefully designed reactions that highlight the versatility of modern organic chemistry. The incorporation of the cyclopropyl group introduces strain into the molecule, which can enhance its reactivity and make it more amenable to further functionalization. Meanwhile, the pyrrolidine moiety contributes to the molecule's stability and can serve as a platform for additional chemical modifications. Recent studies have explored the use of this compound as a building block in the construction of bioactive molecules, particularly in the context of medicinal chemistry.

In terms of applications, 4-cyclopropyl-1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazole has shown promise in several areas. For instance, researchers have investigated its potential as an inhibitor of certain enzymes involved in disease pathways. The triazole ring's ability to form hydrogen bonds and engage in π-interactions makes it an attractive candidate for drug design. Additionally, this compound has been studied for its role in click chemistry reactions, where it can act as a scaffold for the assembly of larger molecular systems.

The latest research on this compound has focused on its pharmacokinetic properties and bioavailability. Studies have demonstrated that the combination of the cyclopropyl and pyrrolidine groups can significantly influence the molecule's solubility and permeability, which are critical factors in drug delivery. Furthermore, computational modeling has been employed to predict the binding affinities of this compound to various biological targets, providing valuable insights into its therapeutic potential.

In conclusion, 4-cyclopropyl-1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazole represents a compelling example of how structural diversity can be leveraged to create molecules with unique properties and broad applicability. As research continues to uncover new avenues for its use, this compound is poised to play an increasingly important role in both academic and industrial settings.